Cas no 81691-06-7 (3-Methylpseudouridine)

3-Methylpseudouridine structure

Product Name:3-Methylpseudouridine

CAS No:81691-06-7

MF:C₁₀H₁₄N₂O₆

MW:258.227962970734

CID:723306

Update Time:2024-03-01

3-Methylpseudouridine Chemical and Physical Properties

Names and Identifiers

- 2,4(1H,3H)-Pyrimidinedione,3-methyl-5-b-D-ribofuranosyl-
- 3-Methylpseudouridine
- NSC 363818
- 3-Methyl-5-β-D-ribofuranosyl-2,4(1H,3H)-pyrimidinedione (ACI)
- Inchi： 1S/C10H14N2O6/c1-12-9(16)4(2-11-10(12)17)8-7(15)6(14)5(3-13)18-8/h2,5-8,13-15H,3H2,1H3,(H,11,17)/t5-,6-,7-,8+/m1/s1
- InChI Key： DXEJZRDJXRVUPN-XUTVFYLZSA-N
- SMILES： O[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1C1=CNC(=O)N(C)C1=O

Experimental Properties

Density: 1.576±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Dissolution (41 g/l) (25 º C),

3-Methylpseudouridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M211310-1mg	3-Methylpseudouridine	81691-06-7		1mg	$224.00	2023-05-18
TRC	M211310-5mg	3-Methylpseudouridine	81691-06-7		5mg	$994.00	2023-05-18
TRC	M211310-10mg	3-Methylpseudouridine	81691-06-7		10mg	$1745.00	2023-05-18
TRC	M211310-50mg	3-Methylpseudouridine	81691-06-7		50mg	$ 9200.00	2023-09-07
A2B Chem LLC	AE01301-1mg	2,4(1H,3H)-Pyrimidinedione,3-methyl-5-b-D-ribofuranosyl-	81691-06-7		1mg	$198.00	2024-04-19
A2B Chem LLC	AE01301-2mg	2,4(1H,3H)-Pyrimidinedione,3-methyl-5-b-D-ribofuranosyl-	81691-06-7		2mg	$286.00	2024-04-19
A2B Chem LLC	AE01301-5mg	2,4(1H,3H)-Pyrimidinedione,3-methyl-5-b-D-ribofuranosyl-	81691-06-7		5mg	$521.00	2024-04-19
Chemenu	CM890529-1g	5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-methyl-1H-pyrimidine-2,4-dione	81691-06-7	95%+	1g	$2428	2024-07-23
Ambeed	A799921-5mg	5-((2S,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3-methylpyrimidine-2,4(1H,3H)-dione	81691-06-7	95%	5mg	$845.0	2025-04-16
Ambeed	A799921-25mg	5-((2S,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3-methylpyrimidine-2,4(1H,3H)-dione	81691-06-7	95%	25mg	$1885.0	2025-04-16

3-Methylpseudouridine Production Method

Production Method 1

81691-06-7

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Hydrofluoric acid Solvents: Acetonitrile ; 10 min, 0 °C; 5 min, 0 °C; 30 min, 0 °C; 5 h, rt

Reference

Synthesis of Helix 69 of Escherichia coli 23S rRNA Containing Its Natural Modified Nucleosides, m3ψ and ψ

Chui, Helen M.-P.; et al, Journal of Organic Chemistry, 2002, 67(25), 8847-8854

Production Method 2

69304-37-6

1445-07-4

81691-06-7

Reaction Conditions

1.1 Solvents: Benzene ; 1 h, 0 °C; overnight, rt
1.2 Solvents: Dichloromethane
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; 30 min, 0 °C
2.2 1 h, 0 °C; overnight, rt
2.3 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Triethylamine Solvents: Pyridine ; 70 h, rt; 24 h, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water
4.1 Reagents: Dimethylacetamide Solvents: Benzene ; 6 h, reflux
5.1 Reagents: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ; 3 h, rt
5.2 Reagents: Triethylamine
5.3 Reagents: Sodium bicarbonate Solvents: Water
6.1 Reagents: Ammonia Solvents: Methanol ; overnight, rt
7.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Hydrofluoric acid Solvents: Acetonitrile ; 10 min, 0 °C; 5 min, 0 °C; 30 min, 0 °C; 5 h, rt

Reference

Synthesis of Helix 69 of Escherichia coli 23S rRNA Containing Its Natural Modified Nucleosides, m3ψ and ψ

Chui, Helen M.-P.; et al, Journal of Organic Chemistry, 2002, 67(25), 8847-8854

Production Method 3

81691-06-7

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol ; overnight, rt
2.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Hydrofluoric acid Solvents: Acetonitrile ; 10 min, 0 °C; 5 min, 0 °C; 30 min, 0 °C; 5 h, rt

Reference

Synthesis of Helix 69 of Escherichia coli 23S rRNA Containing Its Natural Modified Nucleosides, m3ψ and ψ

Chui, Helen M.-P.; et al, Journal of Organic Chemistry, 2002, 67(25), 8847-8854

Production Method 4

81691-06-7

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ; 3 h, rt
1.2 Reagents: Triethylamine
1.3 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Ammonia Solvents: Methanol ; overnight, rt
3.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Hydrofluoric acid Solvents: Acetonitrile ; 10 min, 0 °C; 5 min, 0 °C; 30 min, 0 °C; 5 h, rt

Reference

Synthesis of Helix 69 of Escherichia coli 23S rRNA Containing Its Natural Modified Nucleosides, m3ψ and ψ

Chui, Helen M.-P.; et al, Journal of Organic Chemistry, 2002, 67(25), 8847-8854

Production Method 5

482643-84-5

81691-06-7

Reaction Conditions

1.1 Reagents: Dimethylacetamide Solvents: Benzene ; 6 h, reflux
2.1 Reagents: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ; 3 h, rt
2.2 Reagents: Triethylamine
2.3 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Ammonia Solvents: Methanol ; overnight, rt
4.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Hydrofluoric acid Solvents: Acetonitrile ; 10 min, 0 °C; 5 min, 0 °C; 30 min, 0 °C; 5 h, rt

Reference

Synthesis of Helix 69 of Escherichia coli 23S rRNA Containing Its Natural Modified Nucleosides, m3ψ and ψ

Chui, Helen M.-P.; et al, Journal of Organic Chemistry, 2002, 67(25), 8847-8854

Production Method 6

18997-19-8

164300-60-1

81691-06-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Pyridine ; 70 h, rt; 24 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Dimethylacetamide Solvents: Benzene ; 6 h, reflux
3.1 Reagents: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ; 3 h, rt
3.2 Reagents: Triethylamine
3.3 Reagents: Sodium bicarbonate Solvents: Water
4.1 Reagents: Ammonia Solvents: Methanol ; overnight, rt
5.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Hydrofluoric acid Solvents: Acetonitrile ; 10 min, 0 °C; 5 min, 0 °C; 30 min, 0 °C; 5 h, rt

Reference

Synthesis of Helix 69 of Escherichia coli 23S rRNA Containing Its Natural Modified Nucleosides, m3ψ and ψ

Chui, Helen M.-P.; et al, Journal of Organic Chemistry, 2002, 67(25), 8847-8854

Production Method 7

75-77-4

80545-49-9

81691-06-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 30 min, 0 °C
1.2 1 h, 0 °C; overnight, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Triethylamine Solvents: Pyridine ; 70 h, rt; 24 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Dimethylacetamide Solvents: Benzene ; 6 h, reflux
4.1 Reagents: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ; 3 h, rt
4.2 Reagents: Triethylamine
4.3 Reagents: Sodium bicarbonate Solvents: Water
5.1 Reagents: Ammonia Solvents: Methanol ; overnight, rt
6.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Hydrofluoric acid Solvents: Acetonitrile ; 10 min, 0 °C; 5 min, 0 °C; 30 min, 0 °C; 5 h, rt

Reference

Synthesis of Helix 69 of Escherichia coli 23S rRNA Containing Its Natural Modified Nucleosides, m3ψ and ψ

Chui, Helen M.-P.; et al, Journal of Organic Chemistry, 2002, 67(25), 8847-8854